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Introduction
Glucosyringic acid, a phenolic compound found in various plant species, is a glycoside

derivative of syringic acid. As a member of the hydrolyzable tannin class, it is characterized by

a syringic acid core linked to a glucose molecule.[1] This guide provides a detailed overview of

the chemical structure, physicochemical properties, and biological activities of glucosyringic
acid, with a particular focus on the extensive research conducted on its aglycone, syringic acid,

which provides valuable insights into the potential therapeutic applications of its glycosidic

form.

Chemical Structure and Identification
Glucosyringic acid, systematically named 3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoic acid, possesses a well-defined chemical

structure.[2] Its core is composed of a benzoic acid molecule substituted with two methoxy

groups and a glycosidic bond at the fourth phenolic hydroxyl group, connecting it to a β-D-

glucopyranosyl moiety.

Table 1: Chemical Identification of Glucosyringic Acid
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Identifier Value Reference

IUPAC Name

3,5-dimethoxy-4-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxybenzoic acid

[2]

CAS Number 33228-65-8 [2]

Molecular Formula C₁₅H₂₀O₁₀ [2]

Molecular Weight 360.31 g/mol [2]

Canonical SMILES

COC1=CC(=CC(=C1OC2C(C(

C(C(O2)CO)O)O)O)OC)C(=O)

O

[2]

InChI Key
BLKMDORKRDACEI-

OVKLUEDNSA-N
[2]

Physicochemical Properties
The physicochemical properties of glucosyringic acid are essential for its handling,

formulation, and understanding its behavior in biological systems.

Table 2: Physicochemical Properties of Glucosyringic Acid

Property Value Reference

Melting Point 206-207 °C [2]

Solubility

Water: 5.52 x 10⁴ mg/L

(estimated at 25 °C) DMSO:

25 mg/mL (with sonication)

[3][4]

pKa (predicted) 4.11 ± 0.10 [5]

Appearance White to off-white solid [4]
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Spectral Data
Detailed spectral data is crucial for the unambiguous identification and characterization of

glucosyringic acid. While complete experimental spectra for glucosyringic acid are not

readily available in the public domain, data for its aglycone, syringic acid, and general

characteristics of similar phenolic glycosides provide valuable reference points.

UV-Vis Spectroscopy: The UV-Vis absorption spectrum of syringic acid is known to be

influenced by pH.[6] It is anticipated that glucosyringic acid would exhibit similar pH-

dependent spectral shifts. A study on syringic acid quantification set the detection

wavelength at 272 nm.[7]

Infrared (IR) Spectroscopy: The IR spectrum of syringic acid shows characteristic peaks

corresponding to its functional groups, including O-H, C-H, C=O, and C-O stretching

vibrations.[8][9][10][11] A representative IR spectrum for syringic acid is available and can

serve as a comparative tool.

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR are essential for

structural elucidation. While detailed experimental NMR data for glucosyringic acid is

limited, predicted spectra are available. For syringin, a related compound, 1H-NMR and 13C-

NMR spectral data have been published and can offer insights into the expected chemical

shifts for the glucosyl moiety.[12]

Biological Activities and Signaling Pathways
The biological activities of glucosyringic acid are of significant interest to researchers. Much

of the current understanding is extrapolated from studies on its aglycone, syringic acid, which

has demonstrated a wide range of pharmacological effects.

Antioxidant Activity
Syringic acid is a potent antioxidant.[8][13][14] It exerts its antioxidant effects through various

mechanisms, including free radical scavenging and modulation of endogenous antioxidant

defense systems.[8][15] A key signaling pathway implicated in the antioxidant activity of

syringic acid is the Keap1/Nrf2/HO-1 pathway.[16] Under oxidative stress, syringic acid can

promote the nuclear translocation of Nrf2, leading to the upregulation of antioxidant enzymes

such as heme oxygenase-1 (HO-1).[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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